![molecular formula C29H50N2O3 B1254605 (1S,2S)-1-phenyl-2-palmitoylamino-3-morpholino-1-propanol](/img/structure/B1254605.png)
(1S,2S)-1-phenyl-2-palmitoylamino-3-morpholino-1-propanol
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Overview
Description
(1S,2S)-1-phenyl-2-palmitoylamino-3-morpholino-1-propanol is an N-[1-hydroxy-3-(morpholin-4-yl)-1-phenylpropan-2-yl]hexadecanamide in which both stereocentres have S configuration. It is an enantiomer of a (1R,2R)-1-phenyl-2-palmitoylamino-3-morpholino-1-propanol.
Scientific Research Applications
Analytical Method Development
A high-performance liquid chromatography (HPLC) method was developed for measuring d-threo-1-phenyl-2-palmitoylamino-3-morpholino-1-propanol (d-threo-PPMP) in mouse plasma and liver. This method was used in bioavailability and dose-response studies in mice (Wu et al., 2006).
Inhibitor of Glucosyltransferase
1-Phenyl-2-decanoylamino-3-morpholino-1-propanol, a related compound, effectively inhibits the glucosyltransferase in liver that forms glucosylceramide. It was found that the active inhibitory isomer is the D-threo (1S,2R) isomer, acting uncompetitively against UDP-glucose (Inokuchi & Radin, 1987).
Synthesis from Serine
The synthesis of enantiomerically pure l-threo-PDMP (related to (1S,2S)-1-phenyl-2-palmitoylamino-3-morpholino-1-propanol) from l-serine, and its d-threo-PDMP enantiomer from d-serine, was reported. This synthesis is amenable to large-scale production (Mitchell et al., 1998).
Chemotherapy Against Malaria Parasites
Palmitoyl and decanoyl analogues of 1-phenyl-2-acylamino-3-morpholino-1-propanol inhibit enzyme activity in infected erythrocytes, suggesting potential as a drug target against malaria (Lauer et al., 1995).
Impact on Cellular Lipid Synthesis
Treatment with synthetic ceramide analogues like PDMP and PPMP influenced the synthesis of various lipids in Tetrahymena pyriformis, demonstrating the compounds' impact on cellular lipid synthesis (Kovács et al., 2000).
Potential Therapeutic Agents
Developed inhibitors of glucosylceramide synthase based on D-threo-1-phenyl-2-decanoylamino-3-morpholino-1-propanol show promise as therapeutic agents for treating glycosphingolipid storage disorders (Abe et al., 2001).
Neurotrophic Action in Cultured Neurons
L-threo-PDMP increased biosynthesis of glycosphingolipids and gangliosides, suggesting its role in neurotrophic action and neurite outgrowth in primary cultured rat neocortical explants (Usuki et al., 2002).
Antifungal Potential
Inhibitors of sphingolipid biosynthesis, like DL-threo-1-Phenyl-2-palmitoylamino-3-morpholino-1-propanol, showed potential as antifungal agents against Scedosporium boydii, suggesting their utility in developing new therapeutic options (Rollin-Pinheiro et al., 2019).
Modulation of Multidrug Resistance
1-Phenyl-2-palmitoylamino-3-morpholino-1-propanol modulates multidrug resistance by influencing the expression of the mdr1 gene and P-glycoprotein in the SKOV3-adriamycin-resistant cell line, suggesting a role in overcoming drug resistance in cancer treatment (Yuan et al., 2001).
Inhibition of Neurite Growth
Elevation of ceramide within distal neurites by analogs of glycosphingolipid biosynthetic intermediates, including DL-1-phenyl-2-palmitoylamino-3-morpholino-1-propanol, inhibited neurite growth in cultured rat sympathetic neurons (de Chaves et al., 1997).
Properties
Molecular Formula |
C29H50N2O3 |
---|---|
Molecular Weight |
474.7 g/mol |
IUPAC Name |
N-[(1S,2S)-1-hydroxy-3-morpholin-4-yl-1-phenylpropan-2-yl]hexadecanamide |
InChI |
InChI=1S/C29H50N2O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-20-28(32)30-27(25-31-21-23-34-24-22-31)29(33)26-18-15-14-16-19-26/h14-16,18-19,27,29,33H,2-13,17,20-25H2,1H3,(H,30,32)/t27-,29-/m0/s1 |
InChI Key |
OFBANDBMHLEMFA-YTMVLYRLSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCCCC(=O)N[C@@H](CN1CCOCC1)[C@H](C2=CC=CC=C2)O |
SMILES |
CCCCCCCCCCCCCCCC(=O)NC(CN1CCOCC1)C(C2=CC=CC=C2)O |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)NC(CN1CCOCC1)C(C2=CC=CC=C2)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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